Cas no 929302-26-1 (2-amino-5-chloro-4-Pyridinecarboxylic acid)

2-Amino-5-chloro-4-pyridinecarboxylic acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups on a chlorinated pyridine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of reactive sites allows for further functionalization, enabling its use in constructing complex molecules. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is commonly employed in research settings for the preparation of pyridine-based derivatives, where its well-defined chemical properties facilitate precise modifications. Proper handling and storage are recommended to maintain its integrity.
2-amino-5-chloro-4-Pyridinecarboxylic acid structure
929302-26-1 structure
Product Name:2-amino-5-chloro-4-Pyridinecarboxylic acid
CAS No:929302-26-1
MF:C6H5ClN2O2
MW:172.569100141525
CID:1121916
PubChem ID:20261895
Update Time:2025-10-06

2-amino-5-chloro-4-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-chloro-4-Pyridinecarboxylic acid
    • 2-amino-5-chloropyridine-4-carboxylic acid
    • AB72346
    • CS-0135744
    • BS-33216
    • IQQMNKMMHSZIOZ-UHFFFAOYSA-N
    • 2-AMINO-5-CHLOROISONICOTINIC ACID
    • 929302-26-1
    • SCHEMBL2718554
    • 2-AMINO-5-CHLOROISONICOTINICACID
    • DB-089769
    • Inchi: 1S/C6H5ClN2O2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2H,(H2,8,9)(H,10,11)
    • InChI Key: IQQMNKMMHSZIOZ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1C(=O)O)N

Computed Properties

  • Exact Mass: 172.0039551g/mol
  • Monoisotopic Mass: 172.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.2Ų

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